Cas no 57276-65-0 (2-(2-Aminoethoxy)benzonitrile)

• Product Name: 2-(2-Aminoethoxy)benzonitrile
• CAS No: 57276-65-0
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• MDL: MFCD16495889
• CID: 1056301
• PubChem ID: 14245326
• Update Time: 2025-11-02

2-(2-Aminoethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-Aminoethoxy)benzonitrile
• 2-(2-cyanophenoxy)ethylamine
• AB1001062
• AGN-PC-000TIO
• Benzonitrile, 2-(2-aminoethoxy)-
• CTK1E1152
• I01-9968
• KB-220697
• 2-Cyanophenoxyethylamine
• SB76420
• AS-31929
• SY008281
• AKOS005216661
• MFCD16495889
• SCHEMBL11710754
• DTXSID90557912
• EN300-1830952
• A869727
• DB-072271
• 57276-65-0
• AMY20092

• MDL： MFCD16495889
• Inchi： 1S/C9H10N2O/c10-5-6-12-9-4-2-1-3-8(9)7-11/h1-4H,5-6,10H2
• InChI Key： IQOAHZWDAUBPNR-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C#N)CCN

Computed Properties

• Exact Mass: 162.0794
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 329.773°C at 760 mmHg
• Flash Point: 153.241℃
• Refractive Index: 1.556
• Solubility: Slightly soluble (5 g/l) (25 º C),
• PSA: 59.04

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 2-(2-Aminoethoxy)benzonitrile

2-(2-Aminoethoxy)benzonitrile (CAS No. 57276-65-0): A Versatile Chemical Intermediate for Modern Applications

2-(2-Aminoethoxy)benzonitrile (CAS No. 57276-65-0) is an important chemical intermediate with diverse applications in pharmaceuticals, agrochemicals, and material science. This compound, characterized by its benzonitrile core and aminoethoxy side chain, has garnered significant attention in recent years due to its unique chemical properties and versatility in synthesis. Researchers and industries are increasingly exploring its potential in drug discovery, crop protection, and advanced materials, making it a subject of interest in both academic and commercial settings.

The molecular structure of 2-(2-Aminoethoxy)benzonitrile combines a cyano group (-CN) attached to a benzene ring with an aminoethoxy (-OCH2CH2NH2) substituent. This dual functionality allows the compound to participate in various chemical reactions, such as nucleophilic substitutions, condensation reactions, and cyclizations. Its solubility in common organic solvents like ethanol, methanol, and dimethyl sulfoxide (DMSO) further enhances its utility in synthetic chemistry. The compound's melting point and stability under standard conditions make it a reliable building block for complex molecular architectures.

In the pharmaceutical industry, 2-(2-Aminoethoxy)benzonitrile serves as a key intermediate in the synthesis of biologically active molecules. Recent studies highlight its role in developing kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The compound's aminoethoxy group can be modified to enhance drug bioavailability or target specificity, addressing current challenges in precision medicine. Additionally, its benzonitrile moiety is often incorporated into heterocyclic compounds, expanding its applicability in central nervous system (CNS) drug development.

The agrochemical sector also benefits from 2-(2-Aminoethoxy)benzonitrile, particularly in the design of novel pesticides and herbicides. With growing global demand for sustainable agriculture, this compound's derivatives are being investigated for their environmental compatibility and targeted action against pests. Its structural flexibility allows chemists to fine-tune properties like soil persistence and plant uptake, aligning with modern green chemistry principles.

Beyond life sciences, 2-(2-Aminoethoxy)benzonitrile finds applications in material science. Researchers are exploring its use in polymeric materials and liquid crystals, where its polarizable nitrile group and hydrogen-bonding capability contribute to unique material properties. In the era of smart materials and nanotechnology, such multifunctional intermediates are invaluable for developing responsive coatings and electronic components.

The market for 2-(2-Aminoethoxy)benzonitrile reflects broader trends in specialty chemicals. As industries prioritize custom synthesis and high-value intermediates, demand for this compound continues to grow. Manufacturers are optimizing production processes to improve yield and purity, while also addressing regulatory compliance and safety standards. Recent advancements in continuous flow chemistry and catalytic methods are making its synthesis more cost-effective and scalable.

For researchers working with 2-(2-Aminoethoxy)benzonitrile, proper handling procedures and storage conditions are essential to maintain its integrity. The compound should be kept in airtight containers away from moisture and strong oxidizers. While not classified as hazardous under normal conditions, standard laboratory safety practices should always be followed when handling any chemical substance.

The future of 2-(2-Aminoethoxy)benzonitrile looks promising as new applications emerge in bioconjugation chemistry and drug delivery systems. Its compatibility with click chemistry approaches makes it particularly valuable for biomolecule labeling and diagnostic probe development. As the scientific community continues to explore structure-activity relationships, this compound will likely play an increasingly important role in next-generation therapeutics and functional materials.

In conclusion, 2-(2-Aminoethoxy)benzonitrile (CAS No. 57276-65-0) represents a versatile and valuable chemical building block with wide-ranging applications. Its unique structural features and reactivity profile position it as a critical component in advancing pharmaceutical research, agricultural science, and material innovation. As industries evolve to meet global challenges in healthcare, food security, and technology, compounds like this will remain at the forefront of chemical innovation.